N-[3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydroxylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydroxylamine” is a chemical compound with the molecular formula C11H20N2O . It is related to 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one , a compound that has been studied for its potential applications in various fields .
Synthesis Analysis
The synthesis of similar compounds has been achieved through the bridged-Ritter reactions . This method involves the reaction of a carbenium ion (usually generated in situ) with a nitrile, followed by subsequent events . The relative compositions of the products can be controlled by varying the reaction conditions .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO=C1[C@@]2([H])CN(C(C)C)CC@@1CCC2
. This representation provides a detailed view of the compound’s structure, including its atomic connectivity and stereochemistry . Chemical Reactions Analysis
While specific chemical reactions involving “N-[3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydroxylamine” are not mentioned in the search results, the related compound 3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one is known to participate in various reactions .Physical And Chemical Properties Analysis
The compound has a molecular weight of 196.29 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the search results.Scientific Research Applications
Aerobic Alcohol Oxidation Catalysis
N-[3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydroxylamine derivatives, specifically hydroxylamines like ABOOL and ABHOL, have been identified as efficient catalysts for the oxidation of secondary alcohols to ketones. This process utilizes molecular oxygen in ambient air as the terminal oxidant with copper cocatalysts at room temperature. These hydroxylamines can be synthesized from commercially available materials, offering a practical approach to alcohol oxidation (Toda et al., 2023).
Reactions with Nitrogen-containing Nucleophiles
Research on 3-substituted 3-azabicyclo[3.3.1]nonan-9-ones has shown that condensation with hydroxylamine and hydrazine hydrate yields oximes, hydrazones, and azines. These findings are significant for synthesizing various nitrogen-containing compounds, potentially applicable in developing new pharmaceuticals or materials (Moskalenko & Boev, 2009).
Antimicrobial Evaluation
Novel 2-[(2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ylidene)hydrazono]-4-phenyl-2,3-dihydrothiazoles have been synthesized and evaluated for their antibacterial and antifungal activities. This research underscores the potential of these compounds as antimicrobial agents, with some showing significant growth inhibition against selected microorganisms, presenting a promising avenue for new antimicrobial drug development (Ramachandran et al., 2011).
Antitubercular and Antibacterial Activities
A series of N′-(2r,4c-diaryl-3-azabicyclo[3.3.1]nonan-9-ylidene)pyrazine-2-carbohydrazides were synthesized and evaluated for their in vitro antitubercular activity against Mycobacterium tuberculosis H37Rv and antibacterial activity against pathogenic bacteria. Halogenated compounds, in particular, showed promising activities, highlighting the potential of these compounds in treating tuberculosis and bacterial infections (Mangalam et al., 2017).
Mechanism of Action
Mode of Action
The compound interacts with its σ2 receptor targets, leading to changes in the receptor’s activity . Several studies have presented evidence linking the σ2 receptor to potassium channels and intracellular calcium release .
Biochemical Pathways
The involvement of σ2 receptors in potassium channels and intracellular calcium release suggests that the compound may influence these pathways .
Result of Action
The molecular and cellular effects of N-[3-(propan-2-yl)-3-azabicyclo[33Its interaction with σ2 receptors suggests it may influence cellular processes regulated by these receptors, such as potassium channel activity and intracellular calcium release .
properties
IUPAC Name |
N-(3-propan-2-yl-3-azabicyclo[3.3.1]nonan-9-ylidene)hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c1-8(2)13-6-9-4-3-5-10(7-13)11(9)12-14/h8-10,14H,3-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHONYJVJCKIJFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CC2CCCC(C1)C2=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.